molecular formula C13H11F3N2O2S B8395837 N-[4-(trifluoromethylsulfonyl)phenyl]-1,4-benzenediamine

N-[4-(trifluoromethylsulfonyl)phenyl]-1,4-benzenediamine

Cat. No.: B8395837
M. Wt: 316.30 g/mol
InChI Key: QCZLVSQDAJMODL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(trifluoromethylsulfonyl)phenyl]-1,4-benzenediamine is a useful research compound. Its molecular formula is C13H11F3N2O2S and its molecular weight is 316.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11F3N2O2S

Molecular Weight

316.30 g/mol

IUPAC Name

4-N-[4-(trifluoromethylsulfonyl)phenyl]benzene-1,4-diamine

InChI

InChI=1S/C13H11F3N2O2S/c14-13(15,16)21(19,20)12-7-5-11(6-8-12)18-10-3-1-9(17)2-4-10/h1-8,18H,17H2

InChI Key

QCZLVSQDAJMODL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N)NC2=CC=C(C=C2)S(=O)(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0,277 mol of 1,4-benzenediamine, 0,017 mol of methyl 2-hydroxy benzoate and 10 grams of potassium carbonate is stirred for 1 hour at 190° C. Then there are added 0,049 mol of 1-chloro-4-(trifluoromethylsulfonyl)benzene and stirring at 190° C. is continued for 3 hours. The reaction mixture is cooled and stirred in 2000 ml of water. The precipitated product is filtered off, washed with water, dried and crystallized from a mixture of ethanol and water, yielding 2.3 grams of N-[4-(trifluoromethylsulfonyl)phenyl]-1,4-benzenediamine. (interm. 6)
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methyl 2-hydroxy benzoate
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10 g
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